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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289 Get Quote

Disclaimer: Publicly available scientific data on the specific physicochemical properties of 4-
Ethylnonan-2-one is limited. This guide provides a framework for the characterization of this

compound, drawing parallels with the well-documented properties of a structurally related

ketone, 4-methylpentan-2-one (also known as methyl isobutyl ketone or MIBK). The

experimental protocols described are general methods applicable to the determination of these

properties for organic compounds like ketones.

Introduction
4-Ethylnonan-2-one is a ketone with the chemical formula C₁₁H₂₂O. Its structure consists of a

nonane backbone with a ketone functional group at the second position and an ethyl group at

the fourth position. A comprehensive understanding of its physicochemical properties is

essential for its application in research, particularly in fields such as drug development and

materials science, where such characteristics govern substance behavior, reactivity, and

bioavailability. This document outlines the key physicochemical parameters and the

experimental methodologies for their determination.

Physicochemical Data
While specific experimental data for 4-Ethylnonan-2-one is not readily available, the following

tables present the known properties of the related compound, 4-methylpentan-2-one, to serve

as a reference.
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Table 1: General and Physical Properties of 4-
Methylpentan-2-one

Property Value Reference

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol [1]

Appearance Colorless liquid [1]

Odor Pleasant, characteristic [2][3]

Density 0.802 g/mL [1]

Melting Point -84.7 °C [1]

Boiling Point 117 to 118 °C [1]

Refractive Index (nD) 1.3958 [1]

Table 2: Solubility and Partitioning of 4-Methylpentan-2-
one

Property Value Reference

Solubility in Water 1.91 g/100 mL (20 °C) [1]

LogP (Octanol/Water Partition

Coefficient)
1.31 [2]

Experimental Protocols
The following are detailed methodologies for the experimental determination of key

physicochemical properties applicable to ketones like 4-Ethylnonan-2-one.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation
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Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a heating mantle, a distillation head with a thermometer, a condenser, and a

receiving flask.

Sample Preparation: The ketone sample is placed in the round-bottom flask along with

boiling chips to ensure smooth boiling.

Heating: The sample is gradually heated.

Data Collection: The temperature is recorded when the liquid begins to boil and a steady

stream of distillate is collected. This temperature is the boiling point at the recorded

atmospheric pressure.

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For a substance that is

liquid at room temperature, this would be its freezing point.

Methodology: Differential Scanning Calorimetry (DSC)

Sample Preparation: A small, accurately weighed sample of the compound is hermetically

sealed in an aluminum pan. An empty sealed pan is used as a reference.

Instrument Setup: The DSC instrument is programmed with a specific temperature range and

heating/cooling rate.

Analysis: The sample and reference pans are heated or cooled at a controlled rate. The

instrument measures the difference in heat flow between the sample and the reference.

Data Interpretation: A peak in the heat flow curve indicates the melting point (or freezing

point upon cooling).

Determination of Density
Density is the mass per unit volume of a substance.

Methodology: Pycnometry
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Apparatus: A pycnometer, a glass flask with a close-fitting ground glass stopper with a

capillary tube through it, is used.

Measurement:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with the sample liquid, and its mass is measured.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density

(e.g., distilled water), and its mass is determined.

Calculation: The density of the sample is calculated using the masses and the known density

of the reference liquid.

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a known quantity of a solvent

at a certain temperature.

Methodology: Shake-Flask Method

Procedure:

An excess amount of the ketone is added to a known volume of the solvent (e.g., water) in

a flask.

The flask is sealed and agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached.

The mixture is then allowed to stand to separate the undissolved solute.

Analysis: The concentration of the ketone in the saturated solution is determined using a

suitable analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Visualization of Experimental Workflow
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The following diagram illustrates a general workflow for the physicochemical characterization of

a novel ketone compound.

Workflow for Physicochemical Characterization of a Ketone

Synthesis & Purification

Physicochemical Characterization

Data Analysis & Reporting

Synthesis of 4-Ethylnonan-2-one

Purification (e.g., Distillation, Chromatography)

Boiling Point Determination Melting/Freezing Point (DSC) Density Measurement (Pycnometry) Solubility (Shake-Flask) Spectroscopic Analysis (NMR, IR, MS)

Data Compilation & Tabulation
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A generalized workflow for the synthesis, purification, and physicochemical characterization of
a ketone.

Conclusion
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While specific data for 4-Ethylnonan-2-one remains to be experimentally determined and

published, this guide provides the necessary framework for such an investigation. By following

standardized experimental protocols, the key physicochemical properties can be accurately

measured. This information is crucial for the safe handling, effective application, and further

development of this and other novel chemical compounds in various scientific and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl isobutyl ketone - Wikipedia [en.wikipedia.org]

2. Methyl Isobutyl Ketone | C6H12O | CID 7909 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4-Methyl-2-pentanone | 108-10-1 [chemicalbook.com]

To cite this document: BenchChem. [Physicochemical Properties of 4-Ethylnonan-2-one: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15434289#physicochemical-properties-of-4-
ethylnonan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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